Cas no 1492414-32-0 (2-(pentyloxy)methylpentane-1-sulfonyl chloride)

• Product Name: 2-(pentyloxy)methylpentane-1-sulfonyl chloride
• CAS No: 1492414-32-0
• MF: C₁₁H₂₃ClO₃S
• MW: 270.816521883011
• CID: 6506878
• PubChem ID: 65012704
• Update Time: 2025-07-02

2-(pentyloxy)methylpentane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(pentyloxy)methylpentane-1-sulfonyl chloride
• EN300-1144858
• 2-[(pentyloxy)methyl]pentane-1-sulfonyl chloride
• AKOS014344752
• 1492414-32-0

• Inchi： 1S/C11H23ClO3S/c1-3-5-6-8-15-9-11(7-4-2)10-16(12,13)14/h11H,3-10H2,1-2H3
• InChI Key： SZYCVIIDBLUONG-UHFFFAOYSA-N
• SMILES： ClS(CC(COCCCCC)CCC)(=O)=O

Computed Properties

• Exact Mass: 270.1056435g/mol
• Monoisotopic Mass: 270.1056435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on 2-(pentyloxy)methylpentane-1-sulfonyl chloride

Introduction to 2-(pentyloxy)methylpentane-1-sulfonyl chloride (CAS No. 1492414-32-0)

2-(pentyloxy)methylpentane-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1492414-32-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules, including drugs and agrochemicals. The presence of both an alkoxy group and a sulfonyl chloride moiety in its structure imparts distinct reactivity, making it a valuable building block for medicinal chemists and synthetic organic chemists.

The structure of 2-(pentyloxy)methylpentane-1-sulfonyl chloride features a pentyl chain substituted with an alkoxy group at the second carbon and a sulfonyl chloride group at the terminal carbon. This configuration allows for facile modifications at multiple positions, enabling the synthesis of complex derivatives with tailored biological activities. The compound’s solubility in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran makes it suitable for various synthetic protocols, including nucleophilic substitution reactions, coupling reactions, and peptide synthesis.

In recent years, there has been growing interest in sulfonyl chlorides as key intermediates in drug discovery. The reactivity of sulfonyl chloride groups facilitates the formation of amide bonds, which are fundamental in peptide and protein chemistry. Additionally, sulfonyl chlorides can be converted into sulfonamides, heterocycles, and other pharmacophores through controlled reactions. The synthetic versatility of 2-(pentyloxy)methylpentane-1-sulfonyl chloride has been leveraged in the development of novel therapeutic agents targeting various diseases.

One notable application of 2-(pentyloxy)methylpentane-1-sulfonyl chloride is in the synthesis of sulfonamide-based drugs. Sulfonamides have a long history of use in medicine, with well-documented antimicrobial, anti-inflammatory, and diuretic properties. The introduction of this compound into drug development pipelines has enabled researchers to explore new derivatives with enhanced efficacy and reduced side effects. For instance, modifications at the pentyloxy substituent can influence solubility and metabolic stability, while the sulfonyl chloride moiety provides a handle for further functionalization.

Recent studies have highlighted the role of 2-(pentyloxy)methylpentane-1-sulfonyl chloride in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are frequently implicated in cancer and inflammatory diseases. By incorporating this sulfonyl chloride intermediate into drug candidates, researchers have been able to design molecules that selectively inhibit aberrant kinase activity. The structural features of 2-(pentyloxy)methylpentane-1-sulfonyl chloride allow for precise tuning of binding interactions with target proteins, leading to improved drug-like properties such as potency and selectivity.

The pharmaceutical industry’s interest in 2-(pentyloxy)methylpentane-1-sulfonyl chloride extends beyond kinase inhibitors. This compound has also been explored as a precursor in the synthesis of antiviral and anti-inflammatory agents. For example, sulfonamide derivatives derived from this intermediate have shown promise in inhibiting viral proteases and enzymes involved in inflammatory responses. The ability to modify both the alkoxy and sulfonyl chloride groups provides a high degree of flexibility in designing molecules with specific biological activities.

In addition to its pharmaceutical applications, 2-(pentyloxy)methylpentane-1-sulfonyl chloride has found utility in materials science and agrochemical research. The compound’s reactivity allows for the synthesis of functionalized polymers and coatings with enhanced durability and chemical resistance. In agrochemistry, derivatives of this sulfonyl chloride have been investigated for their potential as herbicides and fungicides due to their ability to interact with biological targets in plants.

The synthetic pathways involving 2-(pentyloxy)methylpentane-1-sulfonyl chloride are well-documented and have been optimized for scalability and efficiency. Common methods include sulfonation followed by chlorination or direct sulfonylation of appropriate precursors. Advances in catalytic systems have further improved yields and reduced byproduct formation, making this compound an attractive choice for industrial applications.

From a research perspective, the molecular diversity generated by 2-(pentyloxy)methylpentane-1-sulfonyl chloride continues to inspire new investigations into its applications. Computational modeling studies have predicted novel derivatives with enhanced binding affinities for therapeutic targets, guiding experimental efforts toward more effective drug candidates. Collaborative efforts between academia and industry have accelerated the translation of these findings into clinical trials, underscoring the importance of this intermediate in modern drug discovery.

The future prospects for 2-(pentyloxy)methylpentane-1-sulfonyl chloride are promising, with ongoing research exploring its role in emerging therapeutic areas such as immunotherapy and gene editing. As our understanding of biological systems evolves, so too will the demand for versatile synthetic intermediates like this one. By leveraging its unique structural features, scientists are poised to unlock new possibilities in medicine and beyond.